Cas no 1805203-10-4 (6-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 6-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1805203-10-4
• MF: C₉H₅F₅N₂O₅
• MW: 316.138419866562
• CID: 4843552
• Update Time: 2025-05-20

6-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H5F5N2O5/c10-7(11)4-2-5(16(19)20)3(1-6(17)18)8(15-4)21-9(12,13)14/h2,7H,1H2,(H,17,18)
• InChI Key： HWMHULIUKABFKM-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(C(=N1)OC(F)(F)F)CC(=O)O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 399
• XLogP3: 2.3
• Topological Polar Surface Area: 105

Additional information on 6-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid

6-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic Acid: A Comprehensive Overview

The compound 6-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid, identified by the CAS number CAS No. 1805203-10-4, is a highly specialized organic compound with significant applications in various fields. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a pyridine ring substituted with a difluoromethyl group at position 6, a nitro group at position 4, and a trifluoromethoxy group at position 2, along with an acetic acid moiety at position 3. These substituents contribute to its distinctive chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly due to their ability to modulate enzyme activity and target specific receptors. The presence of electron-withdrawing groups such as nitro and trifluoromethoxy groups enhances the electrophilic character of the pyridine ring, making it more susceptible to nucleophilic attacks. This property is exploited in various synthetic pathways to construct complex molecules with desired pharmacological profiles. For instance, the acetic acid moiety in 6-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid can serve as a versatile functional group for further derivatization, enabling the synthesis of bioactive compounds with improved solubility and bioavailability.

The synthesis of this compound involves a series of carefully designed reactions that ensure high yield and purity. Key steps include the introduction of substituents on the pyridine ring through electrophilic substitution reactions, followed by functionalization at specific positions to install the acetic acid group. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthetic process. These methods not only enhance reaction efficiency but also minimize environmental impact, aligning with current green chemistry principles.

In terms of applications, 6-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid has shown promise in several areas. In agriculture, it has been investigated as a potential herbicide due to its ability to inhibit key enzymes involved in plant metabolism. Its selectivity towards certain crop species makes it an attractive candidate for developing environmentally friendly pest control agents. Additionally, this compound has been explored in medicinal chemistry for its potential anti-inflammatory and anticancer properties. Preclinical studies have demonstrated its ability to modulate inflammatory pathways and induce apoptosis in cancer cells, suggesting its potential as a lead compound for drug development.

The environmental impact of this compound is another critical area of research. Studies have been conducted to assess its biodegradability and toxicity profiles under various conditions. Results indicate that under aerobic conditions, the compound undergoes microbial degradation through hydrolysis and oxidation pathways, reducing its persistence in the environment. However, further research is required to fully understand its long-term ecological effects and ensure sustainable use.

In conclusion, 6-(Difluoromethyl)-4-nitro-2-(trifluoromethoxy)pyridine-3-acetic acid represents a significant advancement in the field of organic synthesis and materials science. Its unique structure and versatile functional groups make it a valuable tool for developing innovative solutions across multiple industries. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing challenges in agriculture, medicine, and environmental sustainability.